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Compound of Interest

Compound Name: Pyr10

Cat. No.: B610348 Get Quote

Pyr10 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility challenges of Pyr10 in aqueous

buffers.

Frequently Asked Questions (FAQs)
Q1: What is Pyr10 and what is its primary mechanism of action? A1: Pyr10 is a cell-permeable

pyrazole derivative that functions as a selective inhibitor of the Transient Receptor Potential

Canonical 3 (TRPC3) channel.[1][2][3][4][5] It is used in research to discriminate between

receptor-operated calcium entry (ROCE), which is mediated by channels like TRPC3, and

store-operated calcium entry (SOCE).[1][6][7] Its inhibitory action on TRPC3 leads to the

downstream inhibition of NFATc3 (Nuclear Factor of Activated T-cells c3) activation.[1][6][7]

Q2: What is the inherent solubility of Pyr10 in aqueous solutions? A2: Pyr10 has very low

solubility in aqueous buffers. Direct dissolution in physiological buffers like PBS or saline will

likely result in precipitation or an inability to achieve desired concentrations for experiments.

This is a common issue for many small molecule inhibitors which are often hydrophobic in

nature.

Q3: In which solvents is Pyr10 soluble? A3: Pyr10 is readily soluble in organic solvents.

Dimethyl sulfoxide (DMSO) and ethanol are the most commonly recommended solvents for

preparing high-concentration stock solutions.[1][2][5][6][8]
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Q4: How should I store Pyr10 powder and its stock solutions? A4: Unreconstituted Pyr10
powder should be stored at -20°C.[1][2][6] Stock solutions, typically prepared in DMSO, should

be aliquoted into single-use volumes and stored at -20°C or -80°C to minimize freeze-thaw

cycles.[2][9][10] It is often recommended to use freshly prepared solutions, as some suppliers

note that solutions are unstable.[3] Stock solutions in DMSO may be stable for up to one to

three months at -20°C.[9][10]

Quantitative Solubility Data
The solubility of Pyr10 varies significantly across different solvent systems. The following table

summarizes maximum concentrations reported by various suppliers.

Solvent/Formulatio
n System

Max Concentration
(mg/mL)

Max Concentration
(mM)

Source(s)

DMSO 90 - 100 mg/mL 200.2 - 222.5 mM [2][5]

Ethanol 44.94 mg/mL 100 mM [1][6][7]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 - 3.3 mg/mL ≥ 5.56 - 7.34 mM [2][8]

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL ≥ 5.56 mM [2]

Note: The molecular weight of Pyr10 is 449.37 g/mol . Calculations are based on this value.[1]

Troubleshooting Guide: Pyr10 Precipitation in
Aqueous Buffer
Encountering precipitation when diluting a Pyr10 stock solution into an aqueous buffer is a

common challenge. Follow this guide to diagnose and solve the issue.

Problem: My Pyr10 solution precipitated after dilution into my experimental buffer.
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Precipitation Observed in
Aqueous Buffer

Was a high-concentration
stock in 100% DMSO or
Ethanol prepared first?

No

Incorrect
Protocol

Yes

Correct
Protocol

Solution: Prepare a stock
solution in 100% DMSO

(e.g., 10-100 mM).

What is the final concentration
of the organic solvent (e.g., DMSO)

in the aqueous buffer?

Problem Resolved

> 0.5%

High

< 0.5%

Acceptable

Warning: High solvent
concentrations can be toxic

to cells. Check literature for your
cell line's tolerance.

How was the dilution performed?

Stock added directly
to bulk buffer

Stock added to buffer
while vortexing/mixing

Solution: Add the stock solution
dropwise to the aqueous buffer

while vigorously vortexing to ensure
rapid dispersion.

Is the final Pyr10 concentration
too high for the buffer system?

Solution: Lower the final
concentration of Pyr10.

Consider using co-solvents
like PEG300 or Tween-80 for

higher concentrations.

Likely
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Caption: Troubleshooting workflow for Pyr10 precipitation issues.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Pyr10 Stock Solution in DMSO

This protocol details the preparation of a high-concentration stock solution, which is the

essential first step before making working dilutions.

Workflow: Pyr10 Stock Solution Preparation

Step 1: Weigh Pyr10
Accurately weigh the desired

mass of Pyr10 powder
(MW = 449.37 g/mol).

Step 2: Add Solvent
Add the calculated volume of

100% anhydrous DMSO to achieve
a 10 mM concentration.

Step 3: Dissolve
Vortex thoroughly. If needed,
sonicate the solution briefly
in a water bath to ensure

complete dissolution.

Step 4: Store
Aliquot into single-use vials
and store at -20°C or -80°C.

Avoid repeated freeze-thaw cycles.

Click to download full resolution via product page

Caption: Experimental workflow for preparing a Pyr10 stock solution.

Methodology:

Calculation: To prepare 1 mL of a 10 mM stock solution, you will need 4.49 mg of Pyr10.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass = 0.010 mol/L x 0.001 L x 449.37 g/mol x 1000 mg/g = 4.4937 mg

Preparation:

Carefully weigh 4.49 mg of Pyr10 powder and place it in a sterile microcentrifuge tube.

Add 1 mL of high-purity, anhydrous DMSO.

Vortex the tube for 1-2 minutes until the powder is fully dissolved.

If any particulates remain, sonicate the tube in a room temperature water bath for 5-10

minutes.[2][8]
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Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL).

Store the aliquots at -20°C or -80°C for long-term use.[2]

Protocol 2: Preparation of a Working Solution for In Vitro Cell-Based Assays

This protocol describes the critical dilution step from the organic stock into your aqueous cell

culture medium or buffer.

Thaw Stock: Thaw a single aliquot of your 10 mM Pyr10 DMSO stock solution at room

temperature.

Pre-warm Buffer: Gently warm your aqueous buffer (e.g., cell culture medium, HBSS) to

37°C.

Dilution: To minimize precipitation, add the Pyr10 stock solution to the buffer while vortexing.

Do not add the buffer to the concentrated stock.

Example for a 10 µM final concentration: Add 1 µL of 10 mM Pyr10 stock to 999 µL of your

pre-warmed aqueous buffer. This results in a final DMSO concentration of 0.1%, which is

tolerated by most cell lines.

Immediate Use: Use the freshly prepared working solution immediately to prevent

precipitation and degradation over time.

Signaling Pathway
TRPC3-NFATc3 Signaling Pathway Inhibited by Pyr10

Pyr10 selectively blocks the TRPC3 ion channel. This channel is activated downstream of G-

protein coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs) that engage

Phospholipase C (PLC). The resulting influx of Ca²⁺ leads to the activation of Calcineurin,

which dephosphorylates NFATc3, allowing its translocation to the nucleus to regulate gene

expression related to processes like cardiac fibroblast proliferation.[1][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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